Cas no 37697-53-3 (7-fluoro-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydrofuro[1,2][1,3]oxazolo[3,4-a]pyrimidin-3-ol;formic Acid)

• Product Name: 7-fluoro-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydrofuro[1,2][1,3]oxazolo[3,4-a]pyrimidin-3-ol;formic Acid
• CAS No: 37697-53-3
• MF: C₁₀H₁₂FN₃O₆
• MW: 289.217185974121
• CID: 922518
• PubChem ID: 293602
• Update Time: 2025-04-19

7-fluoro-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydrofuro[1,2][1,3]oxazolo[3,4-a]pyrimidin-3-ol;formic Acid Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydrofuro[1,2][1,3]oxazolo[3,4-a]pyrimidin-3-ol,formic acid
• 7-fluoro-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydrofuro[1,2][1,3]oxazolo[3,4-a]pyrimidin-3-ol
• AC1L6KJI
• AC1Q6QVJ
• AG-J-02747
• AR-1J0943
• CTK4H8662
• formic Acid
• formic acid-(6z)-7-fluoro-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydro-6h-furo[2',3':4,5][1,3]oxazolo[3,2-a]pyrimidin-3-ol(1:1)
• NSC160436
• O2, 5-fluoro-, monoformate (salt)
• 37697-53-3
• Formic acid compound with 7-fluoro-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydro-6H-furo(2',3':4,5)(1,3)oxazolo(3,2-a)pyrimidin-3-ol (1:1)
• DTXSID60958735
• Formic acid compound with 7-fluoro-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydro-6H-furo[2',3':4,5][1,3]oxazolo[3,2-a]pyrimidin-3-ol (1:1)
• NSC-160436
• Formic acid--7-fluoro-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydro-6H-furo[2',3':4,5][1,3]oxazolo[3,2-a]pyrimidin-3-ol (1/1)
• NSC 160436
• 7-fluoro-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydrofuro[[?]:[?]]oxazolo[[?]]pyrimidin-3-ol; formic acid
• O2,2'-Cyclocytidine, 5-fluoro-, monoformate (salt)
• 7-fluoro-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydrofuro[1,2][1,3]oxazolo[3,4-a]pyrimidin-3-ol;formic Acid

• Inchi： 1S/C9H10FN3O4.CH2O2/c10-3-1-13-8-6(5(15)4(2-14)16-8)17-9(13)12-7(3)11;2-1-3/h1,4-6,8,11,14-15H,2H2;1H,(H,2,3)
• InChI Key： DUMGDEDCTIQBSM-UHFFFAOYSA-N
• SMILES： FC1C(=N)N=C2N(C=1)C1C(C(C(CO)O1)O)O2.OC=O

Computed Properties

• Exact Mass: 289.07106
• Monoisotopic Mass: 289.07101327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 448
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 135.67